Cas no 62911-13-1 (2-{4-[(Oxiran-2-yl)methoxy]phenyl}-5-(trifluoromethyl)-1H-imidazole)

• Product Name: 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-5-(trifluoromethyl)-1H-imidazole
• CAS No: 62911-13-1
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 2789241
• PubChem ID: 12878491
• Update Time: 2025-04-21

2-{4-[(Oxiran-2-yl)methoxy]phenyl}-5-(trifluoromethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(Oxiran-2-yl)methoxy]phenyl}-5-(trifluoromethyl)-1H-imidazole
• 2[4-(2.3-epoxypropoxy)phenyl]-4-trifluoromethylimidazole
• 62911-13-1
• 2-[4-(2,3-epoxypropoxy)phenyl]-4-trifluoromethylimidazole
• SCHEMBL10552702
• DTXSID80512176
• 2-[4-(2,3-epoxypropoxy) phenyl]-4-trifluoromethylimidazole
• 2-[4-(2,3-epoxypropoxy)phenyl]trifluoromethylimidazole
• 2-[4-(2.3-epoxypropoxy)phenyl]-4-trifluoromethylimidazole
• 2-[4-(2,3-epoxypropoxy)phenyl]-trifluoromethylimidazole
• 2-[4-(2,3-epoxypropoxy)-phenyl]-4-(trifluoromethyl)-imidazole
• 2-[4-(2,3-epoxypropoxy)phenyl] trifluoromethylimidazole
• 4-(2,3-epoxypropoxy)phenyl-4-trifluoromethylimidazole

• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)11-5-17-12(18-11)8-1-3-9(4-2-8)19-6-10-7-20-10/h1-5,10H,6-7H2,(H,17,18)
• InChI Key： ODRIDSWZAYARNY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C2C=CC(=CC=2)OCC2CO2)N1)(F)F

Computed Properties

• Exact Mass: 284.07726208Da
• Monoisotopic Mass: 284.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų